Cas no 1207839-94-8 (2-(5-Methyl-1H-pyrazol-1-yl)pyridine)

• Product Name: 2-(5-Methyl-1H-pyrazol-1-yl)pyridine
• CAS No: 1207839-94-8
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 2197047
• PubChem ID: 58975469
• Update Time: 2025-09-27

2-(5-Methyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-1h-pyrazol-1-yl)pyridine
• COTNQJPITRTSCQ-UHFFFAOYSA-N
• NE15917
• Z1483987849
• 2-(5-Methyl-1H-pyrazol-1-yl)pyridine

• Inchi： 1S/C9H9N3/c1-8-5-7-11-12(8)9-4-2-3-6-10-9/h2-7H,1H3
• InChI Key： COTNQJPITRTSCQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CN=2)C(C)=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Topological Polar Surface Area: 30.7

Additional information on 2-(5-Methyl-1H-pyrazol-1-yl)pyridine

Recent Advances in the Study of 2-(5-Methyl-1H-pyrazol-1-yl)pyridine (CAS: 1207839-94-8) in Chemical Biology and Pharmaceutical Research

2-(5-Methyl-1H-pyrazol-1-yl)pyridine (CAS: 1207839-94-8) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrazole and pyridine moieties, has been explored for its role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The unique structural features of 2-(5-Methyl-1H-pyrazol-1-yl)pyridine make it an attractive candidate for modulating protein-protein interactions and enzymatic activities, which are critical in various disease pathways.

Recent studies have focused on the synthesis and optimization of 2-(5-Methyl-1H-pyrazol-1-yl)pyridine derivatives to enhance their pharmacological properties. For instance, researchers have reported the successful incorporation of this scaffold into novel kinase inhibitors, demonstrating potent activity against specific cancer-related kinases. The compound's ability to act as a ligand for metal ions has also been exploited in the design of catalytic systems and metallodrugs, highlighting its multifunctional utility in both medicinal and synthetic chemistry.

One of the key findings in the latest research is the identification of 2-(5-Methyl-1H-pyrazol-1-yl)pyridine as a promising candidate for targeting inflammatory pathways. In vitro and in vivo studies have shown that derivatives of this compound exhibit significant anti-inflammatory effects by inhibiting key signaling molecules such as NF-κB and COX-2. These findings suggest potential applications in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Moreover, the pharmacokinetic and toxicological profiles of 2-(5-Methyl-1H-pyrazol-1-yl)pyridine derivatives have been investigated to assess their suitability for clinical development. Preliminary data indicate favorable bioavailability and low toxicity, making them viable candidates for further preclinical and clinical studies. However, challenges remain in optimizing the selectivity and potency of these compounds to minimize off-target effects and enhance therapeutic efficacy.

In conclusion, 2-(5-Methyl-1H-pyrazol-1-yl)pyridine (CAS: 1207839-94-8) represents a promising scaffold in chemical biology and pharmaceutical research, with diverse applications ranging from kinase inhibition to anti-inflammatory therapy. Ongoing research efforts are expected to yield more refined derivatives with improved pharmacological properties, paving the way for their translation into clinical applications. Future studies should focus on elucidating the molecular mechanisms underlying its biological activities and exploring its potential in combination therapies.